Cas no 41808-28-0 ((1-Amino-2,2-dimethylpropylidene)propanedinitrile)
41808-28-0 structure
Product Name:(1-Amino-2,2-dimethylpropylidene)propanedinitrile
CAS No:41808-28-0
MF:C8H11N3
MW:149.193041086197
CID:2636175
PubChem ID:10236016
Update Time:2025-04-21
(1-Amino-2,2-dimethylpropylidene)propanedinitrile Chemical and Physical Properties
Names and Identifiers
-
- DTXSID501223749
- (1-amino-2,2-dimethylpropylidene)propanedinitrile
- OOANNPDXEPQATR-UHFFFAOYSA-N
- 41808-28-0
- AKOS006341443
- SCHEMBL444507
- 2-(1-amino-2,2-dimethylpropylidene)propanedinitrile
- (1-Amino-2,2-dimethylpropylidene)propanedinitrile
-
- Inchi： 1S/C8H11N3/c1-8(2,3)7(11)6(4-9)5-10/h11H2,1-3H3
- InChI Key： OOANNPDXEPQATR-UHFFFAOYSA-N
- SMILES： N/C(=C(/C#N)\C#N)/C(C)(C)C
Computed Properties
- Exact Mass: 149.095297364Da
- Monoisotopic Mass: 149.095297364Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 73.6Ų
(1-Amino-2,2-dimethylpropylidene)propanedinitrile Related Literature
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Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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